Cas no 2137611-31-3 (2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridin-5-ol)
2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridin-5-ol
- 2-cyclopropyl-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
- 2137611-31-3
- EN300-1078104
-
- Inchi: 1S/C13H15N3O/c17-12-7-9(5-8-1-2-8)6-11-14-13(10-3-4-10)15-16(11)12/h6-8,10H,1-5H2,(H,14,15)
- InChI Key: MBIVJKZHQLYRKC-UHFFFAOYSA-N
- SMILES: O=C1C=C(C=C2N=C(C3CC3)NN21)CC1CC1
Computed Properties
- Exact Mass: 229.121512110g/mol
- Monoisotopic Mass: 229.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 44.7Ų
2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridin-5-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1078104-0.05g |
2-cyclopropyl-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2137611-31-3 | 95% | 0.05g |
$624.0 | 2023-10-28 | |
| Enamine | EN300-1078104-0.1g |
2-cyclopropyl-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2137611-31-3 | 95% | 0.1g |
$653.0 | 2023-10-28 | |
| Enamine | EN300-1078104-0.25g |
2-cyclopropyl-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2137611-31-3 | 95% | 0.25g |
$683.0 | 2023-10-28 | |
| Enamine | EN300-1078104-0.5g |
2-cyclopropyl-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2137611-31-3 | 95% | 0.5g |
$713.0 | 2023-10-28 | |
| Enamine | EN300-1078104-1.0g |
2-cyclopropyl-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2137611-31-3 | 1g |
$743.0 | 2023-06-10 | ||
| Enamine | EN300-1078104-2.5g |
2-cyclopropyl-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2137611-31-3 | 95% | 2.5g |
$1454.0 | 2023-10-28 | |
| Enamine | EN300-1078104-5.0g |
2-cyclopropyl-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2137611-31-3 | 5g |
$2152.0 | 2023-06-10 | ||
| Enamine | EN300-1078104-10.0g |
2-cyclopropyl-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2137611-31-3 | 10g |
$3191.0 | 2023-06-10 | ||
| Enamine | EN300-1078104-1g |
2-cyclopropyl-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2137611-31-3 | 95% | 1g |
$743.0 | 2023-10-28 | |
| Enamine | EN300-1078104-5g |
2-cyclopropyl-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2137611-31-3 | 95% | 5g |
$2152.0 | 2023-10-28 |
2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridin-5-ol Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridin-5-ol
Introduction to 2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo[1,5-apyridin-5-ol (CAS No. 2137611-31-3)
2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo[1,5-apyridin-5-ol, identified by its CAS number 2137611-31-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the triazoloapyridine class, a scaffold that has been increasingly explored for its potential in developing novel therapeutic agents. The presence of cyclopropyl and cyclopropylmethyl substituents in its molecular structure contributes to its distinct physicochemical properties, which may influence its biological activity and pharmacokinetic behavior.
The triazoloapyridine core is particularly intriguing because it combines the electron-deficient nature of the triazole ring with the nitrogen-rich environment of the pyridine moiety. This combination can lead to a variety of interactions with biological targets, making it a promising candidate for further investigation. The 5-hydroxyl group at the 5-position of the pyridine ring further enhances its potential as a bioactive molecule by providing a site for hydrogen bonding and other forms of molecular recognition.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies suggest that the 2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo[1,5-apyridin-5-ol scaffold may interact with enzymes and receptors involved in critical biological pathways. For instance, preliminary virtual screening experiments have indicated that this compound could possess inhibitory activity against certain kinases and transcription factors, which are often implicated in diseases such as cancer and inflammatory disorders.
The cyclopropyl substituents in the molecule are particularly noteworthy due to their ability to enhance metabolic stability and improve oral bioavailability. These small, rigid rings can also sterically disrupt or stabilize binding pockets in target proteins, potentially leading to high selectivity. The cyclopropylmethyl group at the 7-position adds another layer of complexity, influencing both the electronic properties of the molecule and its overall shape. Such structural features are often fine-tuned during drug discovery processes to optimize potency and reduce off-target effects.
In vitro studies have begun to explore the biological profile of 2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo[1,5-apyridin-5-ol (CAS No. 2137611-31-3). Initial assays have shown modest activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Additionally, its interaction with human cell lines has revealed some promise in terms of anti-inflammatory effects. These findings align with the growing interest in developing small molecules that can modulate inflammatory pathways without causing significant side effects.
The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The construction of the triazoloapyridine core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the process. The introduction of the cyclopropyl groups also necessitates specialized synthetic strategies but can be achieved using well-established protocols involving cyclopropanation reactions.
Future research directions for 2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo[1,5-apyridin-5-ol (CAS No. 2137611-31-3) include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will be crucial for optimizing its therapeutic potential. Furthermore, investigating its pharmacokinetic properties will provide insights into how it behaves within an organism, which is essential for drug development.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel scaffolds like triazoloapyridines. Predictive models can now forecast biological activity based on structural features alone, allowing researchers to prioritize compounds for experimental validation. This approach has already led to several successes in identifying lead candidates for further development.
The environmental impact of synthesizing such complex molecules is also a consideration in modern drug discovery. Green chemistry principles are being applied more frequently to reduce waste and minimize hazardous byproducts during production processes. Sustainable synthetic routes not only benefit the environment but can also improve cost-efficiency and scalability.
In conclusion,2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo[1,5-apyridin-5-ol (CAS No. 2137611-31-3) represents an exciting area of investigation within medicinal chemistry. Its unique structural features offer potential therapeutic benefits across multiple disease areas while presenting intriguing challenges for synthetic chemists. As research progresses,this compound could emerge as a valuable tool or lead molecule for developing new treatments that address unmet medical needs.
2137611-31-3 (2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridin-5-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)